The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†

Catalysis Science & Technology Pub Date: 2012-04-24 DOI: 10.1039/C2CY20136D

Abstract

In this study, Pd75Co25−xAux/C ternary catalysts with varying x content are synthesized by the deposition–precipitation approach with hydrogen reduction at 390 K for the oxygen reduction reaction (ORR). The roles of Au in the modification of structures, surface species and electrochemical properties of PdCo/C catalysts are investigated. X-ray diffraction results reveal that although the low reduction temperature does not benefit the Co alloying with Pd, Pd–Au alloys are preferentially formed. Moreover, it confirms that the incorporation of Au into a Pd–Co system contributes to the generation of inhomogeneous alloy structure. Fine structural details determined by X-ray absorption spectroscopy indicate that Au addition improves the heteroatomic intermixing extent of alloy nanocatalysts, especially for Pd75Co10Au15/C (Au15) catalysts. Surface characterization by temperature programmed reduction suggests that a Pd-rich surface gradually changes to Pd, Au and alloy mixed surfaces when the Au content is larger than 15 at%. Regarding the electrochemical results, Au15 displays the superior ORR performance among all samples due to the improved heteroatomic intermixing extent, large electrochemical surface area and multiple coexisting surface species. Furthermore, it also displays a better stability than Pd/C and Pd75Co25/C catalysts after accelerated durability tests.

Graphical abstract: The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction
The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†
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